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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796 Get Quote

A comprehensive review of publicly accessible scientific literature and databases reveals a

significant gap in the understanding of the in vivo and in vitro effects of Nervonyl methane
sulfonate. Despite its availability from chemical suppliers, there is a notable absence of

published experimental data detailing its biological activity, mechanism of action, or any

associated signaling pathways. Consequently, a direct comparison of its effects in living

organisms versus controlled laboratory settings cannot be constructed at this time.

This lack of information prevents the creation of a detailed comparison guide as requested. The

core requirements—summarizing quantitative data, providing detailed experimental protocols,

and visualizing signaling pathways—are contingent on the existence of foundational research,

which appears to be unavailable in the public domain for Nervonyl methane sulfonate.

Potential Reasons for the Information Scarcity
There are several potential reasons for the absence of published research on this specific

compound:

Novelty: Nervonyl methane sulfonate may be a relatively new or novel compound that has

not yet been extensively studied or characterized.

Proprietary Research: Research and development involving this compound may be

proprietary and conducted within private institutions, with findings not yet publicly disclosed.
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Niche Application: Its use might be confined to a very specific, narrow field of research that

has not yet been widely published.

Possible Misnomer: There is a possibility that "Nervonyl methane sulfonate" is a less

common name for a compound known by another designation, or that it is being confused

with other, more well-studied methane sulfonate esters.

Distinguishing from Well-Characterized Methane
Sulfonates
It is crucial to distinguish Nervonyl methane sulfonate from other methane sulfonate

compounds for which a wealth of data exists. For instance, Ethyl methanesulfonate (EMS) and

Methyl methanesulfonate (MMS) are well-known alkylating agents extensively used in genetics

and cancer research to induce DNA mutations. Their in vivo and in vitro effects, mechanisms of

action, and roles in various signaling pathways are thoroughly documented. The key difference

lies in the "Nervonyl" group, which is derived from nervonic acid, a C24:1 monounsaturated

fatty acid. This structural difference would significantly alter the compound's physicochemical

properties and, consequently, its biological activity compared to the smaller, more reactive ethyl

and methyl esters.

Future Directions
For researchers, scientists, and drug development professionals interested in the potential

biological effects of Nervonyl methane sulfonate, the path forward necessitates foundational

research. Initial in vitro studies would be required to assess its cytotoxicity, metabolic stability,

and potential biological targets. Should these initial studies reveal significant activity,

subsequent in vivo experiments could be designed to investigate its pharmacology, toxicology,

and efficacy in relevant disease models.

Until such primary research is conducted and published, any discussion of the in vivo vs. in

vitro effects of Nervonyl methane sulfonate remains speculative. The scientific community

awaits a pioneering study to shed light on the biological landscape of this particular molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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